Cas no 847900-61-2 (Quinoline, 7-bromo-2-chloro-4-methoxy-)

• Product Name: Quinoline, 7-bromo-2-chloro-4-methoxy-
• CAS No: 847900-61-2
• MF: C₁₀H₇BrClNO
• MW: 272.525680780411
• CID: 4219777
• PubChem ID: 86036464
• Update Time: 2025-04-24

Quinoline, 7-bromo-2-chloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 7-bromo-2-chloro-4-methoxy-
• 847900-61-2
• DB-399938
• 7-bromo-2-chloro-4-methoxyquinoline

• Inchi： 1S/C10H7BrClNO/c1-14-9-5-10(12)13-8-4-6(11)2-3-7(8)9/h2-5H,1H3
• InChI Key： ZWBADTSYJJWDME-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Br)C=2)C(OC)=CC=1Cl

Computed Properties

• Exact Mass: 270.93995Da
• Monoisotopic Mass: 270.93995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų